Cas no 127-79-7 (Sulfamerazine)

• Product Name: Sulfamerazine
• CAS No: 127-79-7
• MF: C₁₁H₁₂N₄O₂S
• MW: 264.303580284119
• MDL: MFCD00023212
• CID: 36194
• PubChem ID: 5325
• Update Time: 2025-10-29

Sulfamerazine Chemical and Physical Properties

Names and Identifiers

• sulfamerazine free acid
• SULFAMERAZINE PH FR-FU-USP
• N1-(4-methylpyrimidin-2-yl)sulphanilamide
• 2-Sulphanilamido-4-methylpyrimidine
• Sulfamerazine solution
• Sulfamerazine
• RP2632
• 2643-RP
• 2-sulfanilamido-4-methylpyrimidine
• 4-Amino-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide (N1-(4-Methylpyrimidin-2-yl)sulfanilamide
• A-310
• DEBENAL
• Mebacid
• Mesulfa
• METSULFA
• Romezin
• RP-2632
• SMI
• sodiuM saccharin
• Sulfamerazin
• sulphamerazine
• WAKO192-11301
• 4-Methyl-2-sulfanilamidopyrimidine
• Sulfamethyldiazine
• Methylsulfazine
• Sulfameradine
• Cremomerazine
• Metilsulfadiazin
• Sulfamerazina
• Metilsulfazin
• Methylpyrimal
• Sulfamerazinum
• Kelamerazine
• Septosyl
• Septacil
• Pyralcid
• Sumedine
• Solumedin
• Percoccide
• Veta-Merazine
• 2-Sulfa-4-methylpyrimidine
• Debenal-M
• Pirimal-M
• Pyrimal M
• Methylsulfazin
• 4-amino-N-(4-methylpyrimidin-2-yl)benzenesulfonamide
• Solfamerazina
• N-(4-Methyl-2-pyrimidyl)sulfanilamide
• Benzenesulfonamide, 4-amino
• Benzenesulfonamide, 4-amino-N-(4-methyl-2-pyrimidinyl)-
• N-(4-Methyl-2-pyrimidyl
• RP 2632
• EINECS 204-866-2
• SULFAMERAZINE [EP MONOGRAPH]
• AB00052096
• SULFAMERAZINE COMPONENT OF LANTRISUL
• HMS2092I17
• Sulfamerazine, Pharmaceutical Secondary Standard; Certified Reference Material
• DivK1c_000563
• SULFAMERAZINE [ORANGE BOOK]
• SULFAMERAZINE [WHO-DD]
• AB00052096_16
• 4-Amino-N-(4-methyl-2-pyrimidinyl)-benzenesulfonamide
• Tox21_110411_1
• N(sup1)-(4-Methyl-2-pyrimidinyl)sulfanilamide
• KBioSS_000343
• KBio2_005479
• SR-01000684857-2
• Sulfamerazina (INN-Spanish)
• SULFOSE COMPONENT SULFAMERAZINE
• 5-25-10-00167 (Beilstein Handbook Reference)
• AMY23374
• SBI-0051521.P003
• MFCD00023212
• Opera_ID_988
• TRISULFAPYRIMIDINES (SULFAMERAZINE)
• AI3-08026
• KS-5323
• NCGC00016386-02
• (p-Aminobenzolsulfonyl)-2-amino-4-methylpyrimidin
• KBio1_000563
• Sulfamerazine-13C6
• HMS3714K09
• SULFAMERAZINE [GREEN BOOK]
• SPBio_002768
• 2632 R. P.
• Prestwick0_000694
• N1-(4-Methyl-2-pyrimidinyl)sulfanilamide
• DTXCID603612
• Sulfamerazine 100 microg/mL in Acetonitrile
• SULFAMERAZINE (MART.)
• HY-B0512
• Sulfamerazine, Vetec(TM) reagent grade, 98%
• KBio2_002911
• NCGC00016386-01
• SULFAMERAZINE COMPONENT OF SULFOSE
• SULFADIMIDINE IMPURITY A (EP IMPURITY)
• NSC27259
• Prestwick1_000694
• NEOTRIZINE COMPONENT SULFAMERAZINE
• TRIPLE SULFOID COMPONENT SULFAMERAZINE
• Monomethylsulfadiazine
• KBio2_000343
• HMS1570K09
• Prestwick3_000694
• N'-(4-Methyl-2-pyrimidyl) sulfanilamide
• SULFAMERAZINE [INN]
• CHEBI:102130
• KBioGR_000745
• s3132
• 4-amino-N-(4-methylpyrimidin-2-yl)benzene-1-sulfonamide
• Q415196
• IDI1_000563
• FT-0645132
• Sulfamerazine (USP:INN:BAN)
• HMS2097K09
• TERFONYL COMPONENT SULFAMERAZINE
• 2-(p-Aminobenzosulfonamido)-4-methylpyrimidine
• 2(p-Aminobenzolsulfonamido)-4-methylpyrimidin
• D02435
• N(SUP 1)-(4-METHYL-2- PYRIMIDINYL)SULFANILAMIDE
• AKOS005143010
• LANTRISUL COMPONENT SULFAMERAZINE
• 2-(p-Aminobenzolsulfonamido)-4-methylpyrimidine
• TRISULFAPYRIMIDINES (SULFAMERAZINE) [ORANGE BOOK]
• NSC-27259
• HMS3374K04
• NSC-757325
• Sulfamerazine, VETRANAL(TM), analytical standard
• SULFAMERAZINE (USP-RS)
• Prestwick2_000694
• N(1)-(4-Methyl-2-pyrimidinyl)sulfanilamide
• Pharmakon1600-01500547
• DB01581
• Sulfamerazine 1000 microg/mL in Acetonitrile
• NCGC00016386-06
• SW196334-3
• UR1SAB295F
• 2-(Sulfanilamido)-4-methylpyrimidine
• Spectrum3_001363
• SULFAMERAZINE COMPONENT OF TRIPLE SULFOID
• 2-(4-Aminobenzenesulfonamido)-4-methylpyrimidine
• SULFADIMIDINE IMPURITY A [EP IMPURITY]
• Spectrum5_001413
• BPBio1_000933
• UNII-UR1SAB295F
• HMS2234D16
• AB00052096_15
• SULFAMERAZINE COMPONENT OF TERFONYL
• 4-amino-N-(4-methylpyrimidin-2-yl)
• N(sup 1)-(4-Methyl-2-pyrimidinyl)sulfanilamide
• BSPBio_000847
• BRD-K93524252-001-05-6
• BRN 0249133
• Spectrum4_000343
• SR-01000684857-4
• NCGC00094787-01
• SCHEMBL33999
• Solumedine
• F2190-0484
• NSC757325
• Sulfamerazine [USP:INN:BAN]
• SULFALOID COMPONENT SULFAMERAZINE
• A805747
• Sulfanilamide, N1-(4-methyl-2-pyrimidinyl)-
• NSC 27259
• EN300-202655
• SULFAMERAZINE (EP MONOGRAPH)
• NINDS_000563
• Sulfanilamide, N(sup 1)-(4-methyl-2-pyrimidinyl)-
• SMR000145672
• CHEMBL438
• SULFAMERAZINE FISH GRADE
• Spectrum_000003
• AB00052096-13
• SULFAMERAZINE COMPONENT OF SULFALOID
• Sulfamerazinum [INN-Latin]
• Epitope ID:122236
• HMS1921A15
• Solfamerazina [DCIT]
• SR-01000684857
• MLS000551747
• Spectrum2_001320
• 4-Amino-N-(4-methyl-2-pyrimidyl)benzenesulfonamide; Sulfamerazine; Sulfadimidine Imp. A (Pharmeuropa); Sulfadimidine Impurity A
• 4-Amino-N-(4-methyl-2-pyrimidinyl)benzenesulfonamide
• CAS-127-79-7
• HMS3652I03
• Sulfamerazine (INN)
• Tox21_110411
• Prestwick_17
• Sulfamerazine, United States Pharmacopeia (USP) Reference Standard
• Z1954804578
• HMS501M05
• Sulfamerazinum (INN-Latin)
• BSPBio_002886
• MLS001201765
• Q-201761
• Sulfamerazine, European Pharmacopoeia (EP) Reference Standard
• GTPL12640
• ulfamerazine
• NCGC00094787-02
• SULFAMERAZINE COMPONENT OF NEOTRIZINE
• SULFAMERAZINE [MART.]
• D84140
• SULFAMERAZINE [USP-RS]
• SPECTRUM1500547
• SPBio_001419
• Sulfamerazina [INN-Spanish]
• SULFAMERAZINE [VANDF]
• Sulfamerazine, ReagentPlus(R), >=99.0%
• BRD-K93524252-001-15-5
• SULFAMERAZINE (TRISULFAPYRIMIDINES)
• 4-Amino-N-(4-methyl-pyrimidin-2-yl)-benzenesulfonamide
• NS00000004
• N1-(4-Methylpyrimidin-2-yl)sulfanilamide
• DTXSID0023612
• 127-79-7
• FT-0631745
• KBio3_002106
• CCG-39258
• (p-Aminobenzolsulfonyl)-2-amino-4-methylpyrimidin [German]
• SULFAMERAZINE [MI]
• NCGC00016386-03
• Sulfadimidine impurity A
• ALBB-025702
• pyrimidine, 4-methyl-2-sulphanilamido-
• BBL003544
• STK520614
• BRD-K93524252-001-23-9
• benzenesulfonamide, 4-amino-N(S)-(4-methylpyrimidin-2-yl)-
• DB-041873
• BRD-K93524252-001-24-7
• FA133240
• HY-B0512R
• 204-866-2
• Sulfamerazine (Standard)

• MDL： MFCD00023212
• Inchi： 1S/C11H12N4O2S/c1-8-6-7-13-11(14-8)15-18(16,17)10-4-2-9(12)3-5-10/h2-7H,12H2,1H3,(H,13,14,15)
• InChI Key： QPPBRPIAZZHUNT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1N=CC=C(C)N=1)(=O)=O
• BRN： 249133

Computed Properties

• Exact Mass: 264.06800
• Monoisotopic Mass: 264.068097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.1
• Topological Polar Surface Area: 106
• Molecular Weight: 264.31g/mol

Experimental Properties

• Color/Form: White or yellowish crystalline powder
• Density: 1.3364 (rough estimate)
• Melting Point: 234-238°C
• Boiling Point: 519.1 °C at 760 mmHg
• Flash Point: 267.8 °C
• Refractive Index: 1.6440 (estimate)
• Solubility: 202mg/L (at 20 °C)
• PSA: 106.35000
• LogP: 2.90300
• Merck: 14,8913

Sulfamerazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37
• FLUKA BRAND F CODES：10
• RTECS：WP0750000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Pesticide Chemicals Pesticides Antiviral
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Sulfamerazine

Exploring Sulfamerazine (CAS No. 127-79-7): Properties, Applications, and Market Insights

Sulfamerazine (CAS No. 127-79-7) is a well-known sulfonamide antibiotic that has been widely used in both human and veterinary medicine. As a derivative of sulfanilamide, it belongs to the class of sulfa drugs, which have played a crucial role in combating bacterial infections since their discovery. The compound is characterized by its white crystalline powder form and is sparingly soluble in water. Its chemical formula is C₁₁H₁₂N₄O₂S, and it has a molecular weight of 264.30 g/mol.

The antibacterial properties of Sulfamerazine are primarily attributed to its ability to inhibit the synthesis of folic acid in bacteria, a vital component for their growth and reproduction. This mechanism makes it effective against a broad spectrum of gram-positive and gram-negative bacteria. Over the years, Sulfamerazine has been utilized to treat infections such as urinary tract infections (UTIs), respiratory tract infections, and gastrointestinal infections. Its role in veterinary medicine is equally significant, where it is often used to prevent and treat bacterial infections in livestock and poultry.

In recent years, the demand for Sulfamerazine has seen fluctuations due to the emergence of antibiotic-resistant strains of bacteria and the development of newer antibiotics. However, it remains a valuable tool in specific therapeutic scenarios, particularly in regions where access to advanced antibiotics is limited. Researchers are also exploring its potential in combination therapies to enhance efficacy and reduce resistance.

The synthesis of Sulfamerazine involves a series of chemical reactions starting from sulfanilic acid and other intermediates. The process requires careful control of reaction conditions to ensure high yield and purity. Manufacturers adhere to strict quality control measures to meet pharmaceutical-grade standards, as impurities can affect the compound's safety and efficacy. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of the final product.

From a market perspective, the global Sulfamerazine market is influenced by factors such as regulatory policies, the prevalence of bacterial infections, and advancements in antibiotic research. The compound is available in various forms, including powders, tablets, and injectables, catering to different therapeutic needs. Key players in the pharmaceutical industry continue to invest in research to explore novel applications of Sulfamerazine, ensuring its relevance in modern medicine.

One of the trending topics in the context of Sulfamerazine is its role in addressing antibiotic resistance. With the World Health Organization (WHO) highlighting the growing threat of antimicrobial resistance (AMR), there is renewed interest in optimizing the use of existing antibiotics like Sulfamerazine. Researchers are investigating ways to combine it with other agents to overcome resistance mechanisms, making it a subject of ongoing scientific inquiry.

Another area of interest is the environmental impact of Sulfamerazine and other sulfonamides. Studies have shown that these compounds can persist in water systems, potentially contributing to the development of resistant bacteria in the environment. This has led to increased scrutiny and the implementation of stricter regulations on the disposal and use of such antibiotics. Sustainable practices and wastewater treatment technologies are being developed to mitigate these effects.

For those searching for "Sulfamerazine uses" or "Sulfamerazine side effects," it's important to note that while the compound is generally safe when used as prescribed, it can cause adverse reactions in some individuals. Common side effects include allergic reactions, gastrointestinal disturbances, and, in rare cases, blood disorders. Patients are advised to consult healthcare professionals before using Sulfamerazine to ensure appropriate dosing and minimize risks.

In conclusion, Sulfamerazine (CAS No. 127-79-7) remains a significant player in the realm of antibiotics despite the challenges posed by resistance and environmental concerns. Its historical importance, combined with ongoing research, ensures that it continues to be a topic of interest for scientists, healthcare providers, and policymakers alike. As the medical community strives to balance efficacy with sustainability, Sulfamerazine will likely remain a key subject in discussions about the future of antibacterial therapy.